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Compound of Interest

Compound Name: L-Tryptophan-13C11,15N2

Cat. No.: B15573698

Technical Guide: L-Tryptophan-**C11,*>N2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular characteristics and
analytical methodologies for L-Tryptophan-13Ci11,2°Nz2, a stable isotope-labeled amino acid
crucial for a range of applications in research and development. This document details its
molecular weight, isotopic purity, and the experimental protocols for their verification.
Furthermore, it visualizes the metabolic context of L-Tryptophan through its major catabolic
route, the kynurenine pathway.

Data Presentation

The quantitative data for L-Tryptophan-13C11,°N2 are summarized in the tables below, offering
a clear comparison of its key properties.

Table 1: Molecular Properties of L-Tryptophan-13C11,2°Nz2

Property Value Source
Molecular Formula 13C11H12*°N202 N/A
Molecular Weight 217.13 g/mol [L112][31[41[5]
CAS Number 202406-50-6 [1][2][41[5]
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Table 2: Purity Specifications for L-Tryptophan-13Ci1,5N2

Purity Type Specification Analytical Method
Isotopic Purity (33C) >99 atom % Mass Spectrometry
Isotopic Purity (*>N) =99 atom % Mass Spectrometry
Chemical Purity >98% (CP) HPLC

Experimental Protocols

Detailed methodologies for the characterization of L-Tryptophan-13C11,1>Nz are outlined below.
These protocols are representative of standard analytical procedures for isotopically labeled
compounds.

Protocol 1: Determination of Molecular Weight and
Isotopic Purity by Mass Spectrometry

This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) for the
accurate determination of the molecular weight and isotopic enrichment of L-Tryptophan-

13C11,1°No.
1. Sample Preparation:

e Accurately weigh a small amount of L-Tryptophan-3C11,2>N2 and dissolve it in a suitable
solvent, such as a mixture of HPLC-grade water and acetonitrile (e.g., 50:50 v/v) with 0.1%
formic acid to aid ionization.

e The final concentration should be in the range of 10-100 pg/mL.

« Filter the sample through a 0.22 um syringe filter to remove any particulates before injection
into the LC-MS system.

2. Liquid Chromatography (LC) Parameters:

e Column: A C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 um particle size) is typically
used for the separation of amino acids.
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e Mobile Phase:
o A:0.1% formic acid in water
o B:0.1% formic acid in acetonitrile

o Gradient: A linear gradient from 5% to 95% B over a suitable time (e.g., 10 minutes) can be
used to elute the analyte.

e Flow Rate: 0.5 mL/min.

e Injection Volume: 5-10 pL.

3. Mass Spectrometry (MS) Parameters:

« lonization Source: Electrospray lonization (ESI) in positive ion mode.

e Scan Mode: Full scan mode to detect the molecular ion and its isotopic distribution. A high-
resolution mass spectrometer (e.g., Orbitrap or TOF) is recommended for accurate mass
measurement and resolving isotopic peaks.

e Mass Range: A scan range of m/z 100-500 is appropriate to capture the molecular ion of L-
Tryptophan-13Ci1,°Nz2.

o Data Analysis:

o Determine the accurate mass of the molecular ion peak. The theoretical monoisotopic
mass of [3C11H121°N20:2 + H]* is approximately 218.12 Da.

o Analyze the isotopic distribution of the molecular ion peak. The relative intensities of the
M, M+1, M+2, etc., peaks are used to calculate the isotopic enrichment.

o Specialized software can be used to correct for the natural abundance of isotopes and
calculate the final isotopic purity.

Protocol 2: Determination of Chemical Purity by High-
Performance Liquid Chromatography (HPLC)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This protocol outlines a standard HPLC method with UV detection to assess the chemical purity
of L-Tryptophan-13C11,2°Nz2.

1. Sample and Standard Preparation:

e Prepare a stock solution of L-Tryptophan-13C11,°Nz in the mobile phase at a concentration of
approximately 1 mg/mL.

e Prepare a series of calibration standards by diluting the stock solution to concentrations
ranging from 1 pg/mL to 100 pg/mL.

2. HPLC Parameters:
e Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 um patrticle size).

» Mobile Phase: An isocratic mobile phase of sodium acetate buffer and acetonitrile (e.g., 92:8
v/v) can be effective.

e Flow Rate: 1.0 mL/min.

» Detection: UV detector at a wavelength of 280 nm, which is the absorption maximum for the
indole ring of tryptophan.

« Injection Volume: 20 pL.
3. Data Analysis:
e Run the prepared sample and standards.

e The purity is determined by calculating the area of the main peak as a percentage of the total
area of all peaks in the chromatogram.

e The concentration of the sample can be quantified using the calibration curve generated
from the standards.

Protocol 3: Structural Confirmation by Nuclear Magnetic
Resonance (NMR) Spectroscopy
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NMR spectroscopy is used to confirm the molecular structure of L-Tryptophan-13C11,1°N2.
. Sample Preparation:

Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g.,
DMSO-ds or D20).

Transfer the solution to an NMR tube.
. NMR Parameters:
Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Experiments:
o 'H NMR: To observe the proton signals.

o 13C NMR: The signals will be significantly enhanced due to the 3C enrichment, confirming
the positions of the labeled carbons.

o 1N NMR (or *H-*>N HSQC): To confirm the presence and location of the >N labels. A
Heteronuclear Single Quantum Coherence (HSQC) experiment correlates the proton and
nitrogen nuclei, providing clear evidence of the >N incorporation.

. Data Analysis:

The resulting spectra are analyzed to ensure that the chemical shifts and coupling constants
are consistent with the structure of L-Tryptophan. The presence of strong signals in the 13C
and >N spectra confirms the isotopic labeling.

Mandatory Visualization

The following diagrams illustrate key concepts related to the analysis and biological context of
L-Tryptophan.
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Figure 1. Experimental workflow for the analysis of L-Tryptophan-13C11,%>N2.
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Figure 2. Simplified diagram of the Kynurenine Pathway of L-Tryptophan metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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